Cas no 30523-88-7 (1,4-Diethynybenzene and1,3-diethynybenzene)

• Product Name: 1,4-Diethynybenzene and1,3-diethynybenzene
• CAS No: 30523-88-7
• MF: C₂₀H₁₂
• MW: 252.309285163879
• CID: 293230
• PubChem ID: 53487832
• Update Time: 2025-04-19

1,4-Diethynybenzene and1,3-diethynybenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-diethynylbenzene,1,4-diethynylbenzene
• 1,4-diethynybenzene and1,3-diethynybenzene
• 1,4-Diethynybenzene and 1,3-diethynybenzene
• 1,3-Diethynylbenzene--1,4-diethynylbenzene (1/1)
• 30523-88-7
• 14-diethynybenzene and13-diethynybenzene
• DTXSID80705344
• 1,4-Diethynybenzene and1,3-diethynybenzene

• Inchi： 1S/2C10H6/c1-3-9-5-7-10(4-2)8-6-9;1-3-9-6-5-7-10(4-2)8-9/h2*1-2,5-8H
• InChI Key： QPVQFZLCDHZWSJ-UHFFFAOYSA-N
• SMILES： C1(C#C)C=CC=C(C#C)C=1.C1(C#C)C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 252.094
• Monoisotopic Mass: 252.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0